Cas no 2891580-03-1 (tert-butyl (2S)-2-[(dimethylamino)methyl]azetidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-[(dimethylamino)methyl]azetidine-1-carboxylate
• CAS No: 2891580-03-1
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 6801230
• PubChem ID: 168432848
• Update Time: 2025-06-11

tert-butyl (2S)-2-[(dimethylamino)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2891580-03-1
• PS-19360
• (2S)-1-Boc-2-[(dimethylamino)methyl]azetidine
• G15322
• tert-butyl (2S)-2-[(dimethylamino)methyl]azetidine-1-carboxylate

• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-7-6-9(13)8-12(4)5/h9H,6-8H2,1-5H3/t9-/m0/s1
• InChI Key： LBCHPVNRCSEGJZ-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H]1CN(C)C)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.8Ų

Additional information on tert-butyl (2S)-2-[(dimethylamino)methyl]azetidine-1-carboxylate

Professional Introduction to Compound with CAS No. 2891580-03-1 and Product Name: tert-butyl (2S)-2-[(dimethylamino)methyl]azetidine-1-carboxylate

The compound with the CAS number 2891580-03-1 and the product name tert-butyl (2S)-2-[(dimethylamino)methyl]azetidine-1-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The detailed exploration of this molecule not only highlights its chemical properties but also delves into its biological significance and emerging research applications.

The molecular structure of tert-butyl (2S)-2-[(dimethylamino)methyl]azetidine-1-carboxylate is meticulously designed to optimize its pharmacological efficacy. The presence of a (2S)-configuration in the azetidine ring contributes to its stereochemical specificity, which is a critical factor in determining its interaction with biological targets. This stereochemistry ensures that the compound exhibits high selectivity, minimizing off-target effects and enhancing therapeutic outcomes. The tert-butyl group at the carboxylate position serves as a protective moiety, stabilizing the molecule during synthesis and storage while also influencing its solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Recent studies have demonstrated that azetidine derivatives, including this particular compound, exhibit promising activities against a variety of biological targets. For instance, research has shown that derivatives of azetidine can interact with enzymes and receptors involved in inflammatory pathways, making them attractive candidates for treating chronic inflammatory diseases. The dimethylamino group incorporated into the molecule further enhances its pharmacological profile by contributing to both lipophilicity and basicity, which are desirable properties for many drug candidates.

The synthesis of tert-butyl (2S)-2-[(dimethylamino)methyl]azetidine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, are employed to achieve the desired stereochemical purity. These synthetic strategies not only highlight the sophistication of modern pharmaceutical chemistry but also underscore the importance of innovative approaches in developing next-generation therapeutics.

In terms of biological activity, preliminary studies have revealed that this compound demonstrates notable efficacy in preclinical models. Specifically, it has shown potential as an inhibitor of certain kinases and other enzymes implicated in cancer progression. The ability to modulate these enzymatic pathways could lead to the development of novel anticancer agents with improved efficacy and reduced toxicity compared to existing therapies. Additionally, the compound's interaction with cellular signaling pathways suggests that it may have applications in treating other diseases, such as neurodegenerative disorders, by modulating key molecular targets.

The pharmacokinetic properties of tert-butyl (2S)-2-[(dimethylamino)methyl]azetidine-1-carboxylate are another area of significant interest. Studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its clinical translation. Its solubility characteristics allow for efficient absorption after oral administration, while its metabolic stability ensures prolonged circulation within the body. These properties make it an attractive candidate for further development into a drug candidate with potential therapeutic benefits.

Advances in computational chemistry and molecular modeling have further enhanced our understanding of how tert-butyl (2S)-2-[(dimethylamino)methyl]azetidine-1-carboxylate interacts with biological targets. These computational approaches enable researchers to predict binding affinities, identify potential binding sites, and optimize molecular structures for improved efficacy. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process and develop more effective therapeutic agents.

The regulatory landscape for novel pharmaceutical compounds like tert-butyl (2S)-2-[(dimethylamino)methyl]azetidine-1-carboxylate is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use. However, the growing interest in this compound suggests that it may soon undergo rigorous testing to evaluate its potential as a therapeutic agent. If successful in clinical trials, it could represent a significant breakthrough in treating various diseases by targeting key biological pathways with high precision.

In conclusion,tert-butyl (2S)-2-[(dimethylamino)methyl]azetidine-1-carboxylate stands out as a promising compound with substantial potential in pharmaceutical applications. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and development. As our understanding of biological mechanisms continues to evolve,this molecule may play a pivotal role in advancing therapeutic strategies across multiple disease areas.